Cas no 2229450-16-0 (3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine)

• Product Name: 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine
• CAS No: 2229450-16-0
• MF: C₁₀H₁₂F₃N
• MW: 203.204193115234
• CID: 6429942
• PubChem ID: 165697465
• Update Time: 2025-05-23

3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine
• 2229450-16-0
• EN300-1958021

• Inchi： 1S/C10H12F3N/c1-6-2-3-7(4-9(6)11)8(5-14)10(12)13/h2-4,8,10H,5,14H2,1H3
• InChI Key： HPTVSNAJFXHXDO-UHFFFAOYSA-N
• SMILES： FC(C(CN)C1C=CC(C)=C(C=1)F)F

Computed Properties

• Exact Mass: 203.09218387g/mol
• Monoisotopic Mass: 203.09218387g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine

Introduction to 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2229450-16-0) and Its Emerging Applications in Chemical Biology

The compound 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine, identified by the CAS number 2229450-16-0, represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural features, characterized by the presence of difluoro and fluoromethyl substituents, as well as a phenyl ring with fluorine and methyl groups, make it a promising candidate for various applications, particularly in the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the importance of fluorinated compounds in enhancing drug efficacy, bioavailability, and metabolic stability. The incorporation of fluorine atoms into organic molecules often leads to improved pharmacokinetic properties, a phenomenon widely recognized in the design of modern therapeutics. The structure of 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine exemplifies this trend, as the difluoro and fluoromethyl groups are strategically positioned to modulate electronic and steric interactions with biological targets.

In particular, the fluoromethylphenyl moiety has garnered attention for its ability to engage in specific hydrogen bonding interactions and π-stacking effects with biological receptors. These interactions are critical for achieving high affinity and selectivity in drug design. The presence of both fluorine atoms on the adjacent carbon atoms in the difluoro group further enhances the compound's potential to influence molecular recognition processes, making it an attractive scaffold for further derivatization and optimization.

Current research in chemical biology is increasingly focusing on leveraging fluorinated compounds to develop inhibitors targeting enzyme-catalyzed reactions. The amine functionality in 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine provides a versatile handle for further functionalization, enabling the synthesis of peptidomimetics or enzyme inhibitors with tailored properties. For instance, modifications at the amine group can be used to introduce additional binding pockets or enhance solubility, crucial factors for drug-like characteristics.

One notable area of investigation involves the use of fluorinated compounds as modulators of protein-protein interactions (PPIs). The specific arrangement of substituents in 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine may facilitate its binding to hydrophobic pockets or aromatic residues within protein targets, thereby disrupting or stabilizing specific protein complexes. Such interactions are pivotal in numerous biological pathways, making this compound a candidate for therapeutic intervention in diseases associated with aberrant PPIs.

Another emerging application lies in the field of materials science, where fluorinated compounds are being explored for their potential as monomers or additives in advanced polymers. The electronic properties imparted by the difluoro and fluoromethyl groups can influence polymer characteristics such as thermal stability and charge transport properties. This opens up possibilities for developing novel materials with applications ranging from electronics to coatings.

The synthesis of 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine (CAS No. 2229450-16-0) itself presents an interesting challenge due to the need for precise control over regioselectivity and stereoselectivity during fluorination reactions. Recent methodologies employing transition-metal-catalyzed cross-coupling reactions have shown promise in facilitating the introduction of fluorine atoms at desired positions. These advances not only streamline synthetic routes but also enhance scalability for industrial applications.

In conclusion, 3,3-difluoro-2-(3-fluoro-4-methylphenyl)propan-1-amine represents a structurally intriguing molecule with broad applicability across multiple domains of chemical biology and material science. Its unique combination of fluorinated substituents and functional groups positions it as a valuable scaffold for drug discovery efforts aimed at modulating enzyme activity and protein-protein interactions. As research continues to uncover new synthetic strategies and biological targets, this compound is poised to play an increasingly significant role in advancing both therapeutic development and material innovation.